Cas no 55289-05-9 (methyl 3-hydroxy-2-methylbenzoate)

• Product Name: methyl 3-hydroxy-2-methylbenzoate
• CAS No: 55289-05-9
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD09038292
• CID: 352306
• PubChem ID: 12488879
• Update Time: 2025-10-28

methyl 3-hydroxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-hydroxy-2-methyl-, methyl ester
• METHYL 3-HYDROXY-2-METHYLBENZOATE
• Methyl 2-methyl-3-hydroxybenzoate
• 3-Hydroxy-2-methylbenzoic acid methyl ester
• SCHEMBL199162
• CS-0029811
• DTXSID70500143
• NM-0021
• 3-hydroxy-2-methyl-benzoic acid methyl ester
• MFCD09038292
• CL9329
• FT-0708419
• EN300-316436
• SY123476
• AKOS006331912
• PJSKJGYGIBLIAS-UHFFFAOYSA-N
• METHYL3-HYDROXY-2-METHYLBENZOATE
• 3-Hydroxy-2-methylbenzoic acid methyl ester; Methyl 2-methyl-3-hydroxybenzoate
• A918126
• 55289-05-9
• DB-297939
• methyl 3-hydroxy-2-methylbenzoate

• MDL： MFCD09038292
• Inchi： 1S/C9H10O3/c1-6-7(9(11)12-2)4-3-5-8(6)10/h3-5,10H,1-2H3
• InChI Key： PJSKJGYGIBLIAS-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(C(=O)OC)=C1C

Computed Properties

• Exact Mass: 166.063
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 66-67 ºC (hexane )
• Boiling Point: 282.2±20.0 ºC (760 Torr),
• Flash Point: 121.8±14.5 ºC,
• Solubility: Slightly soluble (3.8 g/l) (25 º C),
• PSA: 46.53

methyl 3-hydroxy-2-methylbenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 3-hydroxy-2-methylbenzoate

Comprehensive Guide to Methyl 3-hydroxy-2-methylbenzoate (CAS No. 55289-05-9): Properties, Applications, and Industry Insights

Methyl 3-hydroxy-2-methylbenzoate (CAS No. 55289-05-9) is a versatile organic compound widely recognized for its role in fragrance synthesis, pharmaceutical intermediates, and specialty chemicals. With the increasing demand for sustainable and high-performance ingredients, this ester derivative has garnered significant attention in research and industrial applications. Its molecular structure combines a methyl ester group with a hydroxyl-substituted aromatic ring, offering unique reactivity and functional properties.

In the fragrance industry, methyl 3-hydroxy-2-methylbenzoate is valued for its ability to impart woody, balsamic notes, making it a key component in perfumes and cosmetic formulations. Recent trends highlight consumer preferences for "clean-label" and "bio-based" ingredients, aligning with this compound's potential for green chemistry applications. Researchers are exploring enzymatic esterification methods to produce it sustainably, addressing queries like "how to synthesize methyl 3-hydroxy-2-methylbenzoate eco-efficiently"—a frequently searched topic in academic databases.

The pharmaceutical sector utilizes CAS No. 55289-05-9 as a building block for active pharmaceutical ingredients (APIs). Its hydroxyl and ester functionalities enable derivatization for drug candidates targeting inflammation and microbial resistance. A 2023 study highlighted its role in optimizing drug solubility, a critical factor for bioavailability—answering common search queries such as "methyl 3-hydroxy-2-methylbenzoate solubility enhancement." Regulatory compliance (e.g., REACH, FDA) further underscores its safe use in controlled applications.

From a technical perspective, the compound exhibits a melting point of 72–74°C and stability under inert atmospheres, making it suitable for high-temperature processes. Analytical techniques like HPLC and GC-MS are routinely employed for purity verification, as emphasized in forums discussing "CAS 55289-05-9 analytical methods." Storage recommendations typically include protection from light and moisture to preserve its integrity.

Innovations in catalysis have opened new pathways for modifying methyl 3-hydroxy-2-methylbenzoate into value-added products. For instance, hydrogenation experiments yield cyclohexane derivatives for agrochemicals—a niche explored in patents and industry reports. This aligns with the growing interest in "ester functionalization techniques" among organic chemists.

Environmental and safety profiles of CAS No. 55289-05-9 are well-documented, with biodegradability studies indicating moderate persistence. Manufacturers emphasize adherence to ISO standards, responding to market demands for "eco-friendly benzoate esters." Such data is critical for formulators aiming to meet ESG (Environmental, Social, and Governance) goals.

In summary, methyl 3-hydroxy-2-methylbenzoate bridges multiple industries through its adaptable chemistry. Whether addressing "benzoate ester applications in cosmetics" or "CAS 55289-05-9 suppliers," this compound remains a focal point for innovation. Future research may explore its potential in polymer plasticizers or renewable energy solvents, further expanding its commercial relevance.